(R)-3-Amino-2-(3-methoxybenzyl)propanoic acid

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: (2R)-2-(aminomethyl)-3-(3-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C11H15NO3/c1-15-10-4-2-3-8(6-10)5-9(7-12)11(13)14/h2-4,6,9H,5,7,12H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key: HXDSATIGKVSJSL-SECBINFHSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)C[C@H](CN)C(=O)O
• Canonical SMILES: COC1=CC=CC(=C1)CC(CN)C(=O)O

Description

(R)-3-Amino-2-(3-methoxybenzyl)propanoic acid is a chiral β-amino acid derivative characterized by a propanoic acid backbone substituted with a 3-methoxybenzyl group at the C2 position and an amino group at the C3 position (R-configuration).

Comparison with Similar Compounds

Structural Analogues with Aromatic Substitutions

Compound Name	Structural Features	Key Properties/Applications	References
(R)-3-Amino-2-(3-methoxybenzyl)propanoic acid	C3 amino, C2 3-methoxybenzyl, R-configuration	Hypothesized applications: Drug intermediates, chiral building blocks	—
(R)-3-Amino-2-(((benzyloxy)carbonyl)amino)propanoic acid	C3 amino, C2 benzyloxycarbonyl-protected amino	Used in peptide synthesis; 98% purity ()
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid	C2 amino, C3 pyridinyl group	White powder, >98.5% purity; potential neurotransmitter analog ()
Fmoc-(R)-3-Amino-2-(tert-butoxymethyl)propanoic acid	Fmoc-protected amino, C2 tert-butoxymethyl	Solid-phase peptide synthesis ()

Key Observations :

• Protective Groups : Benzyloxycarbonyl () and Fmoc () groups are common in peptide synthesis, whereas the methoxybenzyl group in the target compound could offer orthogonal protection strategies .

Key Observations :

• High yields (72–99%) in suggest efficient coupling and protection strategies for β-amino acids, which may apply to the target compound .
• Thermal instability (decomposition at ~280°C) is common in this class, necessitating careful handling during purification .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (R)-3-Amino-2-(3-methoxybenzyl)propanoic acid, and how do reaction conditions influence enantiomeric purity?

• Answer : The synthesis typically involves multi-step protocols, including:

• Step 1 : Use of Boc- or Fmoc-protected intermediates (e.g., Boc-(R)-3-amino precursors) to preserve stereochemistry during reactions .
• Step 2 : Alkylation of glycine derivatives with 3-methoxybenzyl halides under basic conditions (e.g., NaOH/K₂CO₃) to introduce the benzyl moiety .
• Step 3 : Acidic deprotection (e.g., TFA for Boc, piperidine for Fmoc) to yield the free amino acid .
  Enantiomeric purity is maintained using chiral auxiliaries or enzymatic resolution methods, with yields optimized by controlling temperature (0–25°C) and solvent polarity (e.g., DMF for SPPS) .

Q. How does the 3-methoxybenzyl substituent influence the compound’s physicochemical properties?

• Answer : The 3-methoxybenzyl group enhances hydrophobicity (logP ~1.2–1.5), impacting solubility (poor in water, better in DMSO/DMF) and membrane permeability. The methoxy group’s electron-donating effects stabilize aromatic interactions in peptide backbones, critical for target binding in drug design . Structural analogs with 2- or 4-methoxybenzyl groups show reduced bioactivity due to altered steric and electronic profiles .

Q. What spectroscopic techniques are essential for characterizing this compound?

• Answer :

• NMR : $^1\text{H}$-NMR confirms stereochemistry (e.g., δ 3.8 ppm for methoxy protons; δ 7.2–7.4 ppm for aromatic protons) .
• HPLC-MS : Reverse-phase C18 columns with UV detection (λ = 254 nm) and ESI-MS validate purity (>98%) and molecular weight (MW = 237.28 g/mol) .
• CD Spectroscopy : Monitors chiral integrity by tracking Cotton effects at 220–240 nm .

Advanced Research Questions

Q. How can researchers resolve contradictions in bioactivity data between (R)- and (S)-enantiomers?

• Answer : Contradictions often arise from enantiomer-specific interactions. For example:

• Case Study : The (R)-enantiomer may show higher affinity for GABA receptors due to optimal spatial alignment of the 3-methoxybenzyl group, while the (S)-form exhibits off-target effects.
  Methodological Approach :
• Perform docking simulations (e.g., AutoDock Vina) to compare binding modes .
• Use chiral chromatography (e.g., Chiralpak IA) to isolate enantiomers and test in vitro/in vivo assays .
• Cross-reference with fluorinated analogs (e.g., 3,4-difluoro derivatives) to assess electronic effects .

Q. What strategies optimize solid-phase peptide synthesis (SPPS) using Fmoc-(R)-3-Amino-2-(3-methoxybenzyl)propanoic acid?

• Answer :

• Coupling Conditions : Use HBTU/HOBt in DMF with DIEA (2–4 eq.) at 25°C for 2–4 hours to minimize racemization .
• Side-Chain Protection : Avoid protecting the methoxy group; its stability under SPPS conditions prevents undesired deprotection .
• Cleavage Protocol : TFA:TIS:H₂O (95:2.5:2.5) for 3 hours preserves the benzyl group while removing resin .
  Data Note : Peptides incorporating this residue show 20–30% higher protease resistance compared to non-substituted analogs .

Q. How do structural modifications (e.g., halogenation) impact biological activity?

• Answer : Comparative studies with halogenated derivatives reveal:

• 3-Bromo Substitution : Increases molecular weight (MW +79.9 g/mol) and lipophilicity (logP +0.5), enhancing blood-brain barrier penetration but reducing aqueous solubility .
• 3-Fluoro Substitution : Improves metabolic stability (CYP450 resistance) due to strong C-F bonds, as seen in antimycobacterial analogs .
  Experimental Design : Synthesize derivatives via Pd-catalyzed cross-coupling or electrophilic halogenation, then screen against target enzymes (e.g., kinases) using SPR or ITC .

Q. What are the challenges in crystallizing this compound, and how can they be mitigated?

• Answer : Challenges include:

• Low Melting Point : The flexible propanoic acid backbone hinders crystal lattice formation.
• Hygroscopicity : The amino group absorbs moisture, causing amorphous precipitates.
  Solutions :
• Co-crystallize with tartaric acid to stabilize chiral centers .
• Use vapor diffusion (e.g., 2-propanol/water) at 4°C for slow nucleation .
• Characterize via PXRD to confirm polymorphism absence .

Key Recommendations for Researchers

• Stereochemical Validation : Always confirm enantiopurity via CD or chiral HPLC before biological assays.
• Derivative Screening : Prioritize fluorinated analogs for in vivo studies due to enhanced stability .
• Data Reproducibility : Document SPPS conditions rigorously to address batch-to-batch variability .